4-tert-Butyldimethylsilyl-5’-chloro-4a’-hydroxy Simvastatin
4-tert-Butyldimethylsilyl-5’-chloro-4a’-hydroxy Simvastatin
Brand Name:
Vulcanchem
CAS No.:
123852-10-8
VCID:
VC0023954
InChI:
InChI=1S/C31H53ClO6Si/c1-11-30(7,8)28(34)37-24-16-20(3)27(32)31(35)15-14-19(2)23(26(24)31)13-12-21-17-22(18-25(33)36-21)38-39(9,10)29(4,5)6/h14-15,19-24,26-27,35H,11-13,16-18H2,1-10H3/t19-,20+,21+,22+,23-,24-,26-,27-,31-/m0/s1
SMILES:
CCC(C)(C)C(=O)OC1CC(C(C2(C1C(C(C=C2)C)CCC3CC(CC(=O)O3)O[Si](C)(C)C(C)(C)C)O)Cl)C
Molecular Formula:
C₃₁H₅₃ClO₆Si
Molecular Weight:
585.3 g/mol
4-tert-Butyldimethylsilyl-5’-chloro-4a’-hydroxy Simvastatin
CAS No.: 123852-10-8
Reference Standards
VCID: VC0023954
Molecular Formula: C₃₁H₅₃ClO₆Si
Molecular Weight: 585.3 g/mol
CAS No. | 123852-10-8 |
---|---|
Product Name | 4-tert-Butyldimethylsilyl-5’-chloro-4a’-hydroxy Simvastatin |
Molecular Formula | C₃₁H₅₃ClO₆Si |
Molecular Weight | 585.3 g/mol |
IUPAC Name | [(1S,3R,4S,4aS,7S,8S,8aS)-8-[2-[(2R,4R)-4-[tert-butyl(dimethyl)silyl]oxy-6-oxooxan-2-yl]ethyl]-4-chloro-4a-hydroxy-3,7-dimethyl-2,3,4,7,8,8a-hexahydro-1H-naphthalen-1-yl] 2,2-dimethylbutanoate |
Standard InChI | InChI=1S/C31H53ClO6Si/c1-11-30(7,8)28(34)37-24-16-20(3)27(32)31(35)15-14-19(2)23(26(24)31)13-12-21-17-22(18-25(33)36-21)38-39(9,10)29(4,5)6/h14-15,19-24,26-27,35H,11-13,16-18H2,1-10H3/t19-,20+,21+,22+,23-,24-,26-,27-,31-/m0/s1 |
Standard InChIKey | DUYDNPDLGLCXCC-FSYOVWAKSA-N |
Isomeric SMILES | CCC(C)(C)C(=O)O[C@H]1C[C@H]([C@@H]([C@]2([C@H]1[C@H]([C@H](C=C2)C)CC[C@@H]3C[C@H](CC(=O)O3)O[Si](C)(C)C(C)(C)C)O)Cl)C |
SMILES | CCC(C)(C)C(=O)OC1CC(C(C2(C1C(C(C=C2)C)CCC3CC(CC(=O)O3)O[Si](C)(C)C(C)(C)C)O)Cl)C |
Canonical SMILES | CCC(C)(C)C(=O)OC1CC(C(C2(C1C(C(C=C2)C)CCC3CC(CC(=O)O3)O[Si](C)(C)C(C)(C)C)O)Cl)C |
Synonyms | 2,2-Dimethylbutanoic Acid [1S-[1α,3α,4β,4aα,7β,8β(2S*,4S*)]]-4-Chloro-8-[2-[4-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]tetrahydro-6-oxo-2H-pyran-2-yl]ethyl]-1,2,3,4,4a,7,8,8a-octahydro-4a-hydroxy-3,7-dimethyl-1-naphthalenyl Ester |
PubChem Compound | 10371094 |
Last Modified | Nov 11 2021 |
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